Cas no 724787-72-8 (1,5-Naphthyridin-4(1H)-one, 6-methyl- (9CI))

• Product Name: 1,5-Naphthyridin-4(1H)-one, 6-methyl- (9CI)
• CAS No: 724787-72-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD18828523
• CID: 558711
• PubChem ID: 594812
• Update Time: 2025-06-14

1,5-Naphthyridin-4(1H)-one, 6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridin-4(1H)-one, 6-methyl- (9CI)
• 1,5-Naphthyridin-4(1H)-one, 6-methyl-
• 6-Methyl-1,5-naphthyridin-4(1H)-one
• 6-methyl-1H-1,5-naphthyridin-4-one
• CS-0342684
• 23443-24-5
• FT-0721399
• 6-methyl-[1,5]naphthyridin-4-ol
• 724787-72-8
• 4-Hydroxy-6-methyl-1,5-naphthyridine
• A878241
• AKOS024463961
• MFCD16556264
• ZB0090
• SB38465
• YAA44324
• 6-Methyl[1,5]naphthyridin-4-ol #
• SB35816
• ZB0153
• 6-methyl-1h[1,5]naphthyridin-4-one
• 6-methyl-1h-[1,5]naphthyridin-4-one
• 6-Methyl-1,5-naphthyridin-4-ol
• SCHEMBL3375315

• MDL： MFCD18828523
• Inchi： 1S/C9H8N2O/c1-6-2-3-7-9(11-6)8(12)4-5-10-7/h2-5H,1H3,(H,10,12)
• InChI Key： DUXUEYUDIQRWQO-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C=CC(C)=NC=21

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 45.75000
• LogP: 1.23150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,5-Naphthyridin-4(1H)-one, 6-methyl- (9CI)

Comprehensive Overview of 1,5-Naphthyridin-4(1H)-one, 6-methyl- (9CI) (CAS No. 724787-72-8)

The compound 1,5-Naphthyridin-4(1H)-one, 6-methyl- (9CI), identified by its CAS No. 724787-72-8, is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. This article delves into its structural properties, synthesis pathways, and emerging relevance in contemporary research, addressing common queries and trends in scientific databases and AI-driven platforms.

Structurally, 1,5-Naphthyridin-4(1H)-one derivatives are characterized by a fused bicyclic framework combining pyridine and pyridone rings. The introduction of a 6-methyl substituent enhances its steric and electronic profile, influencing reactivity and binding affinity. Researchers frequently search for "synthesis of 6-methyl-1,5-naphthyridin-4-one" or "applications of naphthyridinone derivatives," reflecting growing interest in tailored heterocycles for drug discovery.

Recent studies highlight the role of CAS No. 724787-72-8 as a scaffold in kinase inhibitors and antimicrobial agents. Its modular structure allows functionalization at multiple sites, aligning with trends in fragment-based drug design (FBDD). Keywords like "naphthyridinone-based kinase inhibitors" and "heterocyclic building blocks" rank highly in academic searches, underscoring its versatility.

From a synthetic perspective, 6-methyl-1,5-naphthyridin-4(1H)-one can be prepared via cyclization of appropriately substituted pyridine precursors or transition-metal-catalyzed cross-coupling. Queries such as "green synthesis of naphthyridinones" reflect the demand for sustainable methodologies. Analytical techniques like NMR and HPLC-MS are critical for purity validation, a topic often searched alongside "CAS No. 724787-72-8 characterization."

In material science, this compound’s conjugated system lends itself to optoelectronic applications. Searches for "naphthyridinone in OLEDs" or "organic semiconductors" correlate with its potential in flexible electronics. Its thermal stability and π-electron delocalization are key attributes explored in peer-reviewed journals.

Regulatory and safety profiles of 1,5-Naphthyridin-4(1H)-one, 6-methyl- (9CI) are frequently queried, though it is not classified as hazardous under current guidelines. Proper handling protocols, including PPE usage, are emphasized in industrial settings, aligning with global safety standards.

In conclusion, CAS No. 724787-72-8 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its adaptability to diverse functionalizations ensures sustained relevance, as evidenced by trending keywords and interdisciplinary research. Future directions may explore its utility in biocatalysis or energy storage, further expanding its scientific footprint.